Cas no 1211516-30-1 (6-Bromo-5-hydroxynicotinaldehyde)

• Product Name: 6-Bromo-5-hydroxynicotinaldehyde
• CAS No: 1211516-30-1
• MF: C₆H₄BrNO₂
• MW: 202.005460739136
• CID: 4900818
• Update Time: 2025-06-27

6-Bromo-5-hydroxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-hydroxynicotinaldehyde

• Inchi： 1S/C6H4BrNO2/c7-6-5(10)1-4(3-9)2-8-6/h1-3,10H
• InChI Key： CTKKVJGDIMZPQH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=O)C=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 1
• Topological Polar Surface Area: 50.2

Additional information on 6-Bromo-5-hydroxynicotinaldehyde

Introduction to 6-Bromo-5-hydroxynicotinaldehyde (CAS No. 1211516-30-1)

6-Bromo-5-hydroxynicotinaldehyde (CAS No. 1211516-30-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique bromine and hydroxyl functionalities, holds potential applications in various scientific and industrial domains. This article aims to provide a comprehensive overview of 6-Bromo-5-hydroxynicotinaldehyde, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

6-Bromo-5-hydroxynicotinaldehyde is a brominated derivative of nicotinaldehyde, featuring a bromine atom at the 6-position and a hydroxyl group at the 5-position of the pyridine ring. Its molecular formula is C₇H₄BrNO₂, and it has a molecular weight of approximately 209.02 g/mol. The compound exhibits a yellowish crystalline solid form at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The presence of the bromine and hydroxyl groups imparts unique chemical reactivity and stability to the molecule, making it an attractive building block for synthetic chemistry.

Synthesis Methods

The synthesis of 6-Bromo-5-hydroxynicotinaldehyde can be achieved through various routes, each with its own advantages and limitations. One common method involves the bromination of 5-hydroxynicotinaldehyde using bromine or N-bromosuccinimide (NBS) in an appropriate solvent. Another approach is the hydroxylation of 6-bromonicotinaldehyde using hydrogen peroxide or other oxidizing agents. Recent advancements in green chemistry have led to the development of more environmentally friendly methods, such as using microwave-assisted synthesis or catalytic systems to enhance yield and reduce by-products.

Biological Activities

6-Bromo-5-hydroxynicotinaldehyde has been studied for its potential biological activities, particularly in the context of drug discovery and development. Research has shown that this compound exhibits significant antioxidant properties due to its hydroxyl group, which can scavenge free radicals and protect cells from oxidative stress. Additionally, studies have indicated that 6-Bromo-5-hydroxynicotinaldehyde may have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In the realm of cancer research, 6-Bromo-5-hydroxynicotinaldehyde has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2 family proteins.

Recent Research Advancements

The scientific community continues to explore new applications for 6-Bromo-5-hydroxynicotinaldehyde. A recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a lead molecule for developing novel antiviral agents. Researchers found that derivatives of 6-Bromo-5-hydroxynicotinaldehyde exhibited potent antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The study suggested that these derivatives could be further optimized for clinical use through structure-activity relationship (SAR) studies.

In another notable study, scientists investigated the role of 6-Bromo-5-hydroxynicotinaldehyde in neurodegenerative diseases. The compound was found to protect neuronal cells from oxidative damage and improve cognitive function in animal models of Alzheimer's disease. These findings open up new avenues for exploring the therapeutic potential of 6-Bromo-5-hydroxynicotinaldehyde in treating neurodegenerative disorders.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 6-Bromo-5-hydroxynicotinaldehyde is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, laboratory fume hoods should be used during synthesis and handling to ensure adequate ventilation.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 6-Bromo-5-hydroxynicotinaldehyde underscores its potential as a valuable tool in various scientific disciplines. From its use as a synthetic intermediate to its promising biological activities, this compound continues to attract interest from researchers worldwide. Future studies are likely to focus on optimizing its properties for specific applications, such as drug development and materials science.

In conclusion, 6-Bromo-5-hydroxynicotinaldehyde (CAS No. 1211516-30-1) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an important subject of ongoing research, contributing to advancements in chemistry, biology, and pharmaceutical science.